Cas no 189368-75-0 (Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-)
189368-75-0 structure
Product Name:Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
CAS No:189368-75-0
MF:C12H19NO2
MW:209.2847635746
CID:115636
PubChem ID:17893558
Update Time:2024-02-28
Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy-
- 1-(3-ethoxy-4-methoxyphenyl)propan-1-amine
- Benzenemethanamine, 3-ethoxy-alpha-ethyl-4-methoxy- (9CI)
- SCHEMBL7099805
- DTXSID10591499
- 189368-75-0
-
- Inchi: 1S/C12H19NO2/c1-4-10(13)9-6-7-11(14-3)12(8-9)15-5-2/h6-8,10H,4-5,13H2,1-3H3
- InChI Key: UXHKEQQKTGWDBE-UHFFFAOYSA-N
- SMILES: O(CC)C1=C(C=CC(=C1)C(CC)N)OC
Computed Properties
- Exact Mass: 209.14167
- Monoisotopic Mass: 209.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.48
Benzenemethanamine,3-ethoxy-a-ethyl-4-methoxy- Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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